Cas no 324758-62-5 (N-4-(4-chlorophenyl)-1,3-thiazol-2-ylpentanamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-ylpentanamide
• CAS No: 324758-62-5
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• CID: 6094063
• PubChem ID: 4123555
• Update Time: 2025-05-20

N-4-(4-chlorophenyl)-1,3-thiazol-2-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-ylpentanamide
• N-(4-(4-chlorophenyl)thiazol-2-yl)pentanamide
• Pentanamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]pentanamide
• AKOS002951848
• 324758-62-5
• F0098-0288

• Inchi： 1S/C14H15ClN2OS/c1-2-3-4-13(18)17-14-16-12(9-19-14)10-5-7-11(15)8-6-10/h5-9H,2-4H2,1H3,(H,16,17,18)
• InChI Key： AFYNMJBWOGZOPN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)CCCC

Computed Properties

• Exact Mass: 294.0593620g/mol
• Monoisotopic Mass: 294.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• pka: 9.54±0.50(Predicted)

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-ylpentanamide

N-4-(4-Chlorophenyl)-1,3-Thiazol-2-Ylpantanamide: A Comprehensive Overview

N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide, also known by its CAS number 324758-62-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a pentanamide group and a chlorophenyl substituent. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatility in chemical reactions and its potential in drug design.

The synthesis of N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. The presence of the chlorine atom in the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs.

In terms of applications, N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide has shown promise in various areas. For instance, it has been investigated as a potential lead compound in the development of new pharmaceutical agents targeting specific biological pathways. The thiazole ring is particularly valuable due to its ability to act as a bioisostere for other heterocycles, offering opportunities for drug optimization.

Recent research has focused on the interaction of N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide with various biological systems. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential role in therapeutic interventions. Furthermore, computational modeling has been employed to predict its binding affinities and to guide further structural modifications aimed at enhancing its efficacy.

The structural flexibility of N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide allows for a wide range of chemical transformations. For example, the pentanamide group can be modified to introduce additional functional groups, potentially expanding the compound's utility in medicinal chemistry. Such modifications are currently being explored in academic and industrial settings.

In conclusion, N-4-(4-Chlorophenyl)-1,3-thiazol-2-ylpentanamide represents an intriguing compound with diverse applications and ongoing research interest. Its unique structure and chemical properties make it a valuable tool in the development of new drugs and materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.